Cas no 215045-51-5 (Acetic acid,2-cyano-2-(hydroxyimino)-, propyl ester)

• Product Name: Acetic acid,2-cyano-2-(hydroxyimino)-, propyl ester
• CAS No: 215045-51-5
• MF: C₆H₈N₂O₃
• MW: 156.139321327209
• CID: 243031
• Update Time: 2024-01-26

Acetic acid,2-cyano-2-(hydroxyimino)-, propyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-cyano-2-(hydroxyimino)-, propyl ester
• Aceticacid, cyano(hydroxyimino)-, propyl ester (9CI)
• Acetic acid, cyano(hydroxyimino)-, propyl ester (9CI)
• Acetic acid, 2-cyano-2-(hydroxyimino)-, propyl ester

• Inchi： 1S/C6H8N2O3/c1-2-3-11-6(9)5(4-7)8-10/h10H,2-3H2,1H3
• InChI Key： ZNBIEFULWRLOCG-UHFFFAOYSA-N
• SMILES： C(OCCC)(=O)C(C#N)=NO

Computed Properties

• Exact Mass: 156.053
• Monoisotopic Mass: 156.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.7A^2